Cas no 1501892-62-1 (4-(2,5-difluorophenyl)oxane-4-carboxylic acid)

• Product Name: 4-(2,5-difluorophenyl)oxane-4-carboxylic acid
• CAS No: 1501892-62-1
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 5898496
• PubChem ID: 83412086
• Update Time: 2025-10-29

4-(2,5-difluorophenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorophenyl)oxane-4-carboxylic acid
• 1501892-62-1
• EN300-1870652

• Inchi： 1S/C12H12F2O3/c13-8-1-2-10(14)9(7-8)12(11(15)16)3-5-17-6-4-12/h1-2,7H,3-6H2,(H,15,16)
• InChI Key： CPEVJJSTXQXNNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1(C(=O)O)CCOCC1)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2,5-difluorophenyl)oxane-4-carboxylic acid

4-(2,5-Difluorophenyl)oxane-4-carboxylic Acid (CAS No. 1501892-62-1)

4-(2,5-Difluorophenyl)oxane-4-carboxylic acid is a compound with the CAS registry number 1501892-62-1. This compound belongs to the class of oxane carboxylic acids, which are derivatives of tetrahydrofuran (THF) with a carboxylic acid group attached at the fourth position of the ring. The presence of the difluorophenyl group at positions 2 and 5 of the aromatic ring introduces unique electronic and steric properties to the molecule, making it a subject of interest in various chemical and biological studies.

The structure of 4-(2,5-difluorophenyl)oxane-4-carboxylic acid consists of a six-membered oxane ring (tetrahydrofuran derivative) with a carboxylic acid group (-COOH) at the fourth position and a substituted phenyl group at the same position. The difluorophenyl substituent adds fluorine atoms at positions 2 and 5 of the benzene ring, which can influence the compound's reactivity, solubility, and interaction with biological systems. This substitution pattern is particularly significant in modulating the electronic properties of the aromatic ring, enhancing its stability and reactivity in certain chemical reactions.

Recent studies have highlighted the potential applications of 4-(2,5-difluorophenyl)oxane-4-carboxylic acid in drug delivery systems. Researchers have explored its ability to act as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic profiles. For instance, its use as an intermediate in the synthesis of fluorinated drugs has shown promise in improving drug absorption and bioavailability due to the unique properties introduced by the difluorophenyl group.

In addition to its role in drug development, this compound has also been investigated for its potential in materials science. The incorporation of 4-(2,5-difluorophenyl)oxane-4-carboxylic acid into polymer matrices has been studied to enhance mechanical properties and thermal stability. Its ability to form hydrogen bonds due to the carboxylic acid group makes it a valuable component in designing advanced materials for applications such as biodegradable plastics and high-performance polymers.

From a synthetic perspective, 4-(2,5-difluorophenyl)oxane-4-carboxylic acid can be prepared through various routes, including nucleophilic substitution and cycloaddition reactions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and environmental impact. These methods often involve transition metal catalysts or enzymatic approaches to achieve higher yields and better stereocontrol.

The biological activity of 4-(2,5-difluorophenyl)oxane-4-carboxylic acid has also been a focus of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, its ability to modulate enzyme activity through specific interactions with active sites suggests its utility in developing novel therapeutic agents for metabolic disorders.

In conclusion, 4-(2,5-difluorophenyl)oxane-4-carboxylic acid (CAS No. 1501892-62-1) is a versatile compound with applications spanning drug development, materials science, and enzymology. Its unique structure and functional groups make it an attractive target for further research and industrial applications. As new synthetic methods and biological insights continue to emerge, this compound is poised to play an increasingly important role in advancing both academic and commercial endeavors.